Cas no 761441-12-7 (2-methyl-5-(pyridin-4-yl)aniline)

• Product Name: 2-methyl-5-(pyridin-4-yl)aniline
• CAS No: 761441-12-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD12785836
• CID: 4176719
• PubChem ID: 46317005
• Update Time: 2025-11-02

2-methyl-5-(pyridin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-5-(4-pyridinyl)-
• 2-methyl-5-(pyridin-4-yl)aniline
• 2-methyl-5-pyridin-4-ylaniline
• SCHEMBL3342706
• 761441-12-7
• AKOS010308700
• EN300-64784
• Z756099078
• CS-0253633
• E85674
• LFB44112

• MDL： MFCD12785836
• Inchi： 1S/C12H12N2/c1-9-2-3-11(8-12(9)13)10-4-6-14-7-5-10/h2-8H,13H2,1H3
• InChI Key： OSCQHDWIGRRRNY-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-methyl-5-(pyridin-4-yl)aniline

Comprehensive Guide to 2-methyl-5-(pyridin-4-yl)aniline (CAS No. 761441-12-7): Properties, Applications, and Market Insights

2-methyl-5-(pyridin-4-yl)aniline (CAS No. 761441-12-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This aromatic amine, featuring a pyridine and methyl-substituted aniline structure, serves as a versatile building block in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become particularly relevant in developing novel therapeutic agents.

The molecular structure of 2-methyl-5-(pyridin-4-yl)aniline combines the electronic properties of both pyridine and aniline moieties, making it valuable for creating pharmaceutical intermediates. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in cancer research, as evidenced by growing searches for "pyridine-containing drug candidates" and "small molecule therapeutics" in scientific databases.

In material science applications, 761441-12-7 demonstrates promise as a precursor for organic electronic materials. The compound's conjugated system and nitrogen-rich structure contribute to its potential in developing organic semiconductors and light-emitting materials, aligning with current industry trends toward sustainable electronics. Market analysis shows rising interest in "nitrogen-based aromatic compounds" and "advanced material precursors" across research publications.

Synthetic approaches to 2-methyl-5-(pyridin-4-yl)aniline typically involve cross-coupling reactions between appropriately substituted pyridine and aniline derivatives. The compound's solubility profile (soluble in common organic solvents like DCM and THF) and thermal stability make it practical for various applications. Researchers frequently search for "pyridine-aniline hybrid synthesis" and "heterocyclic amine properties," indicating strong academic interest in this structural motif.

The pharmaceutical industry values 761441-12-7 for its potential in developing central nervous system (CNS) drugs and anti-inflammatory agents. Its molecular framework appears in several patent applications related to neuroprotective compounds, coinciding with increased searches for "blood-brain barrier permeable molecules" in medicinal chemistry forums. The compound's logP value and hydrogen bonding capacity make it particularly interesting for drug design.

Quality specifications for 2-methyl-5-(pyridin-4-yl)aniline typically require high purity levels (>98%), with characterization by HPLC, NMR, and mass spectrometry. Suppliers often provide technical data sheets detailing melting point, storage conditions, and handling precautions for this compound. The search term "CAS 761441-12-7 specifications" appears frequently in procurement databases, reflecting industrial demand.

Environmental and safety considerations for 761441-12-7 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and goggles is recommended during handling. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly in light of growing interest in "green chemistry principles" and "sustainable pharmaceutical synthesis."

Market trends indicate steady growth in demand for 2-methyl-5-(pyridin-4-yl)aniline, with major suppliers located in North America, Europe, and Asia. Pricing varies based on quantity and purity, with current focus on developing cost-effective synthesis routes to meet increasing requirements from contract research organizations and academic institutions. The search volume for "bulk pyridine-aniline derivatives" has shown a 15% year-over-year increase in chemical procurement platforms.

Future research directions for 761441-12-7 include exploration of its catalytic applications and potential in metal-organic frameworks (MOFs). The compound's ability to coordinate with transition metals makes it interesting for homogeneous catalysis systems, a topic generating numerous "nitrogen ligand design" queries in chemistry forums. Additionally, its photophysical properties warrant further investigation for potential optoelectronic applications.

In conclusion, 2-methyl-5-(pyridin-4-yl)aniline (CAS No. 761441-12-7) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to drive research interest, particularly in the development of innovative therapeutics and advanced materials. As synthetic methodologies advance and new applications emerge, this compound is poised to maintain its relevance in cutting-edge chemical research.